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propoxyphenyl)butyrate

Cat. No.: B1321725 Get Quote

An In-depth Technical Guide to the Molecular Weight of Ethyl 4-oxo-4-(4-n-
propoxyphenyl)butyrate

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular weight is fundamental. This technical guide provides a detailed

breakdown of the molecular weight of ethyl 4-oxo-4-(4-n-propoxyphenyl)butyrate, a

chemical intermediate of interest in organic synthesis.

Molecular Formula
The molecular formula for ethyl 4-oxo-4-(4-n-propoxyphenyl)butyrate is C15H20O4.[1][2]

This formula is the starting point for calculating the molecular weight.

Calculation of Molecular Weight
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The standard atomic weights of carbon, hydrogen, and oxygen are provided by the

International Union of Pure and Applied Chemistry (IUPAC).
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The following table summarizes the atomic composition of ethyl 4-oxo-4-(4-n-
propoxyphenyl)butyrate and the calculation of its molecular weight.

Element Symbol
Atomic Weight
( g/mol )

Atom Count
Total
Contribution (
g/mol )

Carbon C 12.011 15 180.165

Hydrogen H 1.008 20 20.160

Oxygen O 15.999 4 63.996

Total 264.321

The calculated molecular weight of ethyl 4-oxo-4-(4-n-propoxyphenyl)butyrate is 264.321

g/mol . This value is consistent with the reported molecular weight of 264.32 g/mol .[1][2]

Experimental Protocols
The determination of a compound's molecular weight is typically achieved through mass

spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of ethyl 4-oxo-4-(4-n-propoxyphenyl)butyrate is

prepared in a suitable volatile solvent, such as acetonitrile or methanol.

Ionization: The sample is introduced into the mass spectrometer and ionized, most

commonly using electrospray ionization (ESI). This process generates protonated molecules,

[M+H]+, or other adducts.

Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an

Orbitrap or a time-of-flight (TOF) analyzer. The analyzer separates the ions based on their

mass-to-charge ratio (m/z).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.
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Data Analysis: The spectrum is analyzed to identify the peak corresponding to the ionized

molecule. The high resolution of the instrument allows for a very precise determination of the

m/z value, which can be used to confirm the elemental composition and calculate the exact

molecular weight.

Visualization of Molecular Structure
The following diagram illustrates the structural components of ethyl 4-oxo-4-(4-n-
propoxyphenyl)butyrate.
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Caption: Structural components of ethyl 4-oxo-4-(4-n-propoxyphenyl)butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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